Phoslactomycin C
Phoslactomycin C
Brand Name:
Vulcanchem
CAS No.:
122856-27-3
VCID:
VC0045148
InChI:
InChI=1S/C30H48NO10P/c1-4-23-12-13-28(33)40-26(23)14-15-30(35,16-17-31)27(41-42(36,37)38)20-24(32)10-6-5-8-22-9-7-11-25(19-22)39-29(34)18-21(2)3/h5-6,8,10,12-15,21-27,32,35H,4,7,9,11,16-20,31H2,1-3H3,(H2,36,37,38)/b8-5+,10-6+,15-14+
SMILES:
CCC1C=CC(=O)OC1C=CC(CCN)(C(CC(C=CC=CC2CCCC(C2)OC(=O)CC(C)C)O)OP(=O)(O)O)O
Molecular Formula:
C30H48NO10P
Molecular Weight:
613.7 g/mol
Phoslactomycin C
CAS No.: 122856-27-3
Main Products
VCID: VC0045148
Molecular Formula: C30H48NO10P
Molecular Weight: 613.7 g/mol
CAS No. | 122856-27-3 |
---|---|
Product Name | Phoslactomycin C |
Molecular Formula | C30H48NO10P |
Molecular Weight | 613.7 g/mol |
IUPAC Name | [3-[(1E,3E,9E)-8-(2-aminoethyl)-10-(3-ethyl-6-oxo-2,3-dihydropyran-2-yl)-5,8-dihydroxy-7-phosphonooxydeca-1,3,9-trienyl]cyclohexyl] 3-methylbutanoate |
Standard InChI | InChI=1S/C30H48NO10P/c1-4-23-12-13-28(33)40-26(23)14-15-30(35,16-17-31)27(41-42(36,37)38)20-24(32)10-6-5-8-22-9-7-11-25(19-22)39-29(34)18-21(2)3/h5-6,8,10,12-15,21-27,32,35H,4,7,9,11,16-20,31H2,1-3H3,(H2,36,37,38)/b8-5+,10-6+,15-14+ |
Standard InChIKey | NDVHWGXRHYARME-XNHNZVDCSA-N |
Isomeric SMILES | CCC1C=CC(=O)OC1/C=C/C(CCN)(C(CC(/C=C/C=C/C2CCCC(C2)OC(=O)CC(C)C)O)OP(=O)(O)O)O |
SMILES | CCC1C=CC(=O)OC1C=CC(CCN)(C(CC(C=CC=CC2CCCC(C2)OC(=O)CC(C)C)O)OP(=O)(O)O)O |
Canonical SMILES | CCC1C=CC(=O)OC1C=CC(CCN)(C(CC(C=CC=CC2CCCC(C2)OC(=O)CC(C)C)O)OP(=O)(O)O)O |
Synonyms | phoslactomycin C |
PubChem Compound | 6439130 |
Last Modified | Nov 11 2021 |
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